Cas no 2171376-34-2 (4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid)

• Product Name: 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid
• CAS No: 2171376-34-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5761829
• PubChem ID: 165606376
• Update Time: 2025-05-26

4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid
• 2171376-34-2
• EN300-1488406

• Inchi： 1S/C25H30N2O5/c1-3-8-22(24(30)26-14-16(2)13-23(28)29)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16?,22-/m0/s1
• InChI Key： LIDOXUQGEUXKPV-XLDIYJRPSA-N
• SMILES： O(C(N[C@H](C(NCC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid

4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid (CAS No. 2171376-34-2): A Comprehensive Overview

4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid (CAS No. 2171376-34-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-L-Isoleucine, is a dipeptide derivative with a unique structure that makes it a valuable tool in various biochemical and pharmaceutical applications.

The compound is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and proteins.

In recent years, 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid has been extensively studied for its potential applications in drug development. One of the key areas of interest is its use as a building block in the synthesis of therapeutic peptides. These peptides are designed to target specific biological pathways and have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anticancer agents. The researchers found that peptides synthesized using Fmoc-L-Leucine-L-Isoleucine exhibited enhanced stability and improved pharmacokinetic properties compared to traditional small molecules. This improved stability is crucial for ensuring that the therapeutic agents reach their intended targets without degradation or premature metabolism.

Beyond its applications in drug development, 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid has also been explored for its potential in diagnostic imaging. Peptides containing this compound have been used to create targeted imaging agents that can specifically bind to biomarkers associated with various diseases. This capability allows for non-invasive monitoring of disease progression and response to treatment, providing valuable insights for personalized medicine.

The synthesis of Fmoc-L-Leucine-L-Isoleucine involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling with the appropriate carboxylic acid to form the peptide bond. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has greatly simplified this process and made it more accessible to researchers and pharmaceutical companies.

In addition to its synthetic utility, 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid has also been studied for its biological activity. Research has shown that this compound can modulate protein-protein interactions, which are critical for many cellular processes. By interfering with these interactions, it may be possible to develop new therapeutic strategies for diseases where aberrant protein interactions play a key role.

The safety profile of Fmoc-L-Leucine-L-Isoleucine is another important consideration. Preclinical studies have demonstrated that this compound is generally well-tolerated and does not exhibit significant toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid (CAS No. 2171376-34-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for developing new therapeutic agents and diagnostic tools. As research in this field continues to advance, it is likely that we will see even more innovative uses for this compound in the future.